Cas no 62870-30-8 (3,7-Cyclononadien-1-one)

• Product Name: 3,7-Cyclononadien-1-one
• CAS No: 62870-30-8
• MF: C₉H₁₂O
• MW: 136.190982818604
• CID: 429648
• PubChem ID: 71382145
• Update Time: 2025-04-19

3,7-Cyclononadien-1-one Chemical and Physical Properties

Names and Identifiers

• 3,7-Cyclononadien-1-one
• cyclonona-3,7-dien-1-one
• DTXSID20804542
• 62870-30-8

• Inchi： 1S/C9H12O/c10-9-7-5-3-1-2-4-6-8-9/h3-6H,1-2,7-8H2
• InChI Key： WHHJHGYNMKILBL-UHFFFAOYSA-N
• SMILES： O=C1CC=CCCC=CC1

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 1.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07